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Compound of Interest

Compound Name:
5-Phenyl-2-(trifluoromethyl)furan-

3-carboxylic acid

Cat. No.: B1362287 Get Quote

A comprehensive review of the synthesis, properties, and biological activities of 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid remains elusive in publicly accessible scientific

literature. Despite extensive searches for its synthesis, experimental protocols, quantitative

biological data, and associated signaling pathways, no specific scholarly articles, patents for

therapeutic use, or detailed experimental data directly pertaining to this compound could be

identified.

This guide, therefore, aims to provide a broader context based on related chemical structures

and the general pharmacological significance of its core components: the furan ring, the phenyl

group, and the trifluoromethyl moiety. This information is intended for researchers, scientists,

and drug development professionals who may be interested in the potential of this and similar

molecules.

Core Chemical Structure and Properties
The IUPAC name for the compound of interest is 5-Phenyl-2-(trifluoromethyl)furan-3-
carboxylic acid. Basic chemical properties, as aggregated from commercial chemical supplier

databases, are presented in Table 1.

Table 1: Physicochemical Properties of 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1362287?utm_src=pdf-interest
https://www.benchchem.com/product/b1362287?utm_src=pdf-body
https://www.benchchem.com/product/b1362287?utm_src=pdf-body
https://www.benchchem.com/product/b1362287?utm_src=pdf-body
https://www.benchchem.com/product/b1362287?utm_src=pdf-body
https://www.benchchem.com/product/b1362287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

5-Phenyl-2-

(trifluoromethyl)furan-3-

carboxylic acid

-

CAS Number
Not widely available or

consistently cited
-

Molecular Formula C₁₂H₇F₃O₃ -

Molecular Weight 256.18 g/mol -

Potential Significance in Medicinal Chemistry
The structural motifs present in 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid suggest

potential for biological activity, a hypothesis rooted in the established roles of its constituent

parts in drug discovery.

The Furan Scaffold
The furan ring is a versatile heterocyclic scaffold found in numerous natural products and

synthetic pharmaceuticals. Furan derivatives have been reported to exhibit a wide array of

pharmacological activities, including:

Antibacterial and Antifungal Activity: The furan nucleus is a common feature in antimicrobial

agents.

Anti-inflammatory Effects: Certain furan-containing compounds have demonstrated potent

anti-inflammatory properties.

Anticancer Properties: Various synthetic furan derivatives have been investigated for their

cytotoxic effects against cancer cell lines.

Antiviral Activity: The furan ring is present in some antiviral medications.

The Trifluoromethyl Group
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The introduction of a trifluoromethyl (-CF₃) group is a well-established strategy in medicinal

chemistry to enhance the drug-like properties of a molecule. The strong electron-withdrawing

nature of the -CF₃ group can significantly influence a compound's:

Metabolic Stability: The C-F bond is exceptionally strong, making the -CF₃ group resistant to

metabolic degradation, which can lead to an extended half-life in vivo.

Lipophilicity: The -CF₃ group increases the lipophilicity of a molecule, which can improve its

ability to cross cell membranes and enhance oral bioavailability.

Binding Affinity: The electronic effects of the -CF₃ group can alter the acidity or basicity of

nearby functional groups, potentially leading to stronger and more specific interactions with

biological targets.

Hypothetical Synthesis and Biological Evaluation
Workflow
While no specific synthesis for 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid has been

published, a logical synthetic approach and subsequent biological evaluation can be proposed

based on general organic chemistry principles and standard drug discovery workflows.

Proposed Synthetic Pathway
A plausible synthetic route could involve the construction of the substituted furan ring followed

by functional group manipulations. The general workflow is depicted in the diagram below.
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Hypothetical Synthetic Workflow

Starting Materials
(e.g., Phenyl-substituted precursor and Trifluoromethylated building block)

Ring Formation Reaction
(e.g., Condensation or Cyclization)

Reaction

Intermediate Furan Derivative

Yields

Introduction/Modification of Carboxylic Acid Group

Functionalization

5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid

Final Product

Purification and Characterization
(e.g., Chromatography, NMR, MS)

Analysis

Click to download full resolution via product page

Caption: A generalized workflow for the potential synthesis of the target compound.

Proposed Biological Evaluation Cascade
Following a successful synthesis, a standard cascade of in vitro and in vivo assays would be

necessary to determine the biological activity and therapeutic potential of the compound.
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Proposed Biological Screening Cascade

Compound Synthesis and Purification

Primary Screening
(e.g., Target-based or Phenotypic assays)

Test

Hit Identification

Data Analysis

Secondary Assays
(e.g., Dose-response, Selectivity)

Validate

Lead Compound Selection

Prioritize

In Vivo Efficacy and PK/PD Studies

Evaluate

Preclinical Development

Advance
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Caption: A typical workflow for evaluating the biological activity of a novel chemical entity.

Conclusion and Future Directions
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While 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid is commercially available from

some suppliers for research purposes, the absence of published scientific data prevents a

detailed technical analysis of its synthesis and biological functions. The structural features of

this compound suggest that it could be a candidate for investigation in various therapeutic

areas, leveraging the known bioactivities of the furan scaffold and the advantageous properties

conferred by trifluoromethylation.

Future research efforts would need to focus on:

Developing and publishing a robust and scalable synthetic route to make the compound

more accessible for research.

Conducting broad biological screening to identify any potential therapeutic activities.

Elucidating the mechanism of action for any identified biological effects.

Until such data becomes available, the therapeutic potential of 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid remains speculative. This document serves as a

foundational overview based on established principles of medicinal chemistry and drug

discovery.

To cite this document: BenchChem. [In-depth Technical Guide: 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362287#iupac-name-for-5-phenyl-2-trifluoromethyl-
furan-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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